Morpholine,4-[(2-nitrosophenyl)sulfonyl]-

• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 4-(2-nitrosophenyl)sulfonylmorpholine
• InChI: InChI=1S/C10H12N2O4S/c13-11-9-3-1-2-4-10(9)17(14,15)12-5-7-16-8-6-12/h1-4H,5-8H2
• InChI Key: INLUEWPWQFNXIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=CC=C2N=O

Description

Morpholine,4-[(2-nitrosophenyl)sulfonyl]- is an organic compound that belongs to the class of morpholines. These compounds are characterized by a six-membered ring containing both oxygen and nitrogen atoms. The compound is known for its unique chemical structure, which includes a nitrosophenyl group and a sulfonyl group attached to the morpholine ring. This structure imparts distinct chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Morpholine,4-[(2-nitrosophenyl)sulfonyl]- typically involves the reaction of morpholine with a nitrosophenyl sulfonyl chloride. The reaction is carried out under controlled conditions, often in the presence of a base such as triethylamine, to facilitate the formation of the desired product. The reaction is usually conducted at room temperature, and the product is purified through recrystallization or chromatography techniques.

Industrial Production Methods

In an industrial setting, the production of Morpholine,4-[(2-nitrosophenyl)sulfonyl]- may involve large-scale batch reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for higher yields and purity, with stringent quality control measures in place to ensure the consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

Morpholine,4-[(2-nitrosophenyl)sulfonyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the nitroso group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitrosophenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Aminophenyl sulfonyl morpholine.

Substitution: Various substituted morpholine derivatives depending on the nucleophile used.

Scientific Research Applications

Morpholine,4-[(2-nitrosophenyl)sulfonyl]- has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Morpholine,4-[(2-nitrosophenyl)sulfonyl]- involves its interaction with specific molecular targets and pathways. The nitrosophenyl group can interact with nucleophilic sites in biomolecules, leading to modifications that affect their function. The sulfonyl group can enhance the compound’s solubility and reactivity, facilitating its interactions with various targets.

Comparison with Similar Compounds

Similar Compounds

• Morpholine,4-[(2-chlorophenyl)sulfonyl]-
• Morpholine,4-[(2-fluorophenyl)sulfonyl]-
• Morpholine,4-[(2-bromophenyl)sulfonyl]-

Uniqueness

Morpholine,4-[(2-nitrosophenyl)sulfonyl]- is unique due to the presence of the nitrosophenyl group, which imparts distinct reactivity and potential biological activity compared to its halogenated counterparts. The nitroso group can participate in unique chemical reactions and interactions that are not observed with other substituents.